Cas no 1356485-81-8 (3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime)
1356485-81-8 structure
Product Name:3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
CAS No:1356485-81-8
MF:C12H11ClN2O
MW:234.68154168129
CID:2916539
Update Time:2023-08-09
3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
- (E)-2-Chloro-5,7-dimethylquinoline-3-carbaldehyde oxime
- N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine
- (NE)-N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine
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- Inchi: 1S/C12H11ClN2O/c1-7-3-8(2)10-5-9(6-14-16)12(13)15-11(10)4-7/h3-6,16H,1-2H3/b14-6+
- InChI Key: RFFYSEPDINKBBR-MKMNVTDBSA-N
- SMILES: ClC1=C(/C=N/O)C=C2C(C=C(C)C=C2C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 3.6
- Topological Polar Surface Area: 45.5
3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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